![molecular formula C18H20ClN5O B2599940 (E)-3-(2-chlorophenyl)-N-(6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)acrylamide CAS No. 1396890-03-1](/img/structure/B2599940.png)
(E)-3-(2-chlorophenyl)-N-(6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)acrylamide
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Description
(E)-3-(2-chlorophenyl)-N-(6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)acrylamide is a synthetic compound that has been extensively studied in scientific research due to its potential as a therapeutic agent. This compound belongs to the class of acrylamide derivatives and is known to have various biochemical and physiological effects. In
Scientific Research Applications
Acrylamide in Research and Health
Polyacrylamide Gel Electrophoresis (PAGE)
Acrylamide is extensively used in research laboratories for the preparation of polyacrylamide gels, a critical method for the separation of proteins and nucleic acids based on their size and charge. Bergmark's study on hemoglobin adducts of acrylamide and acrylonitrile among laboratory workers, smokers, and nonsmokers highlights the ubiquity of acrylamide exposure in research settings. The study found acrylamide adducts in all individuals, with significantly increased levels among laboratory personnel working with PAGE, emphasizing the compound's widespread use and potential exposure risks in scientific research (Bergmark, 1997) Hemoglobin adducts of acrylamide and acrylonitrile in laboratory workers, smokers and nonsmokers.
Health Implications of Acrylamide Exposure
Studies on acrylamide's health effects, particularly its potential carcinogenicity and neurotoxicity, are crucial. Fennell et al.'s research on the kinetics of elimination of urinary metabolites of acrylamide in humans provides valuable insights into how acrylamide is metabolized and eliminated in the body. This study is part of broader efforts to understand the health implications of acrylamide exposure, contributing to occupational safety and public health guidelines (Fennell et al., 2006) Kinetics of elimination of urinary metabolites of acrylamide in humans.
properties
IUPAC Name |
(E)-3-(2-chlorophenyl)-N-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClN5O/c1-23-8-10-24(11-9-23)17-12-16(20-13-21-17)22-18(25)7-6-14-4-2-3-5-15(14)19/h2-7,12-13H,8-11H2,1H3,(H,20,21,22,25)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXXSZDBYLOWFDW-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=NC=NC(=C2)NC(=O)C=CC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCN(CC1)C2=NC=NC(=C2)NC(=O)/C=C/C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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